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Compound of Interest

Compound Name: Triflumizole

Cat. No.: B033211

Introduction

Triflumizole is a widely used imidazole fungicide effective against a variety of fungal diseases
on crops. Monitoring its residue levels in agricultural products is crucial for ensuring food safety
and regulatory compliance. This application note details a robust High-Performance Liquid
Chromatography (HPLC) method with UV detection for the quantitative analysis of
Triflumizole. The described protocol is suitable for researchers, scientists, and professionals in
drug development and food safety testing.

Data Presentation

The performance of the HPLC method for Triflumizole analysis is summarized in the table
below. The data demonstrates the method's suitability for accurate and precise quantification.
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Parameter Result
Linearity (R?) >0.999
Concentration Range 0.2 - 4.0 mg/kg
Limit of Detection (LOD) 0.01 - 0.02 ppm
Limit of Quantitation (LOQ) 0.05 mg/kg[1]
Recovery 73 - 99%(2]
Precision (RSD) < 6%

Experimental Protocols

This section provides a detailed methodology for the analysis of Triflumizole in agricultural
samples.

1. Reagents and Materials

o Triflumizole analytical standard (purity = 99%)
o Acetonitrile (HPLC grade)

e Methanol (HPLC grade)

e Dichloromethane (HPLC grade)

e Sodium carbonate

e Sodium bicarbonate

e Florisil (for column chromatography)

» Deionized water

2. Standard Solution Preparation
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A reference standard solution can be prepared by dissolving 10 mg of Triflumizole in 100 mL
of acetonitrile to achieve a concentration of 100 pug/mL.[1] This stock solution can be further
diluted with the mobile phase to prepare a series of calibration standards.

3. Sample Preparation

The sample preparation involves a multi-step extraction and cleanup process to isolate
Triflumizole from the sample matrix.

» Extraction: Homogenize the agricultural sample. Extract a known amount of the
homogenized sample with methanol.

o Re-extraction: Partition the methanol extract with dichloromethane to transfer Triflumizole
into the organic phase.

e Cleanup: Pass the dichloromethane extract through a Florisil column to remove interfering
substances.[2]

o Final Preparation: Evaporate the purified extract to dryness and reconstitute the residue in
the mobile phase for HPLC analysis.

4. HPLC Conditions

The analysis is performed on an HPLC system equipped with a UV detector.
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Parameter Setting

High-Performance Liquid Chromatograph with

Instrument
UV Detector[1]
Column Nucleosil 5 C18 (ODS, 5 um particle size)[2]
) Acetonitrile : 3 mM Carbonate Buffer (7:3, v/v),
Mobile Phase
pH 9.0[2]
Flow Rate 1.0 mL/min
Injection Volume 20 pL
Detection Wavelength 238 nm[2]
Column Temperature Ambient
Visualizations

Experimental Workflow for Triflumizole Analysis

Click to download full resolution via product page

Caption: Workflow of Triflumizole analysis from sample preparation to data reporting.

Logical Relationship of Method Validation Parameters
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Method Validation
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Caption: Interrelationship of key parameters in HPLC method validation for Triflumizole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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